Cas no 118221-38-8 (Benzenepropanoic acid, a-imino-)

• Product Name: Benzenepropanoic acid, a-imino-
• CAS No: 118221-38-8
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 131803
• PubChem ID: 8030501
• Update Time: 2025-04-19

Benzenepropanoic acid, a-imino- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-imino-
• Benzenepropanoic acid, alpha-imino- (9CI)
• 118221-38-8
• 2-imino-3-phenylpropanoic acid
• SCHEMBL9621531
• DTXSID40863999
• Benzenepropanoic acid,alpha-imino-(9ci)

• Inchi： 1S/C9H9NO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,10H,6H2,(H,11,12)
• InChI Key： QBMQCMKHBNWZAJ-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC=CC=1)=N)=O

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• PSA: 61.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids